N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2,4,5-trimethylbenzene-1-sulfonamide

• IUPAC Name: N-[4-[[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]-2,4,5-trimethylbenzenesulfonamide
• InChI: InChI=1S/C24H26N6O2S/c1-15-12-17(3)22(13-16(15)2)33(31,32)29-21-8-6-20(7-9-21)25-23-10-11-24(27-26-23)30-19(5)14-18(4)28-30/h6-14,29H,1-5H3,(H,25,26)
• InChI Key: SQJOMSVVLSMVMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NC2=CC=C(C=C2)NC3=NN=C(C=C3)N4C(=CC(=N4)C)C)C
• Molecular Formula: C24H26N6O2S
• Molecular Weight: 462.6 g/mol

Description

The compound seems to be a derivative of pyrazolylpyridazine. Pyrazolylpyridazine is a non-fused biheterocyclic system, and its derivatives have a wide spectrum of biological activity. They have been used in agriculture as insecticides, fungicides, and herbicides.

Synthesis Analysis

The synthesis of similar compounds has been carried out based on corresponding 2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]thio}acetohydrazide. The reactions of hydrazide with aryl isocyanate, aryl and alkyl isothiocyanates were performed.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For example, in the molecules of compounds 1 and 2, the rotation around amide bonds is hindered, as a result of which some signals in the 1H and 13C NMR spectra are broadened.

Mechanism of Action

Target of Action

The primary targets of the compound F2321-0185 are currently unknown. The compound is a derivative of pyrazolylpyridazine, a non-fused biheterocyclic system known for its wide spectrum of biological activity

Mode of Action

Derivatives of pyrazolylpyridazine have been found to exhibit a range of biological activities, including anti-inflammatory, antibacterial, antioxidant, and hypotensive activity . The compound’s interaction with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

Given the broad biological activity of pyrazolylpyridazine derivatives, it is likely that multiple pathways could be affected

Result of Action

It has been observed that compounds based on pyrazolylpyridazine have a pronounced stimulating effect on plant growth . This suggests that F2321-0185 may have potential applications in agriculture or other fields where growth stimulation is desirable.